Cas no 13465-77-5 (Hexachlorodisilane)

• Product Name: Hexachlorodisilane
• CAS No: 13465-77-5
• MF: Cl₆Si₂
• MW: 268.888996124268
• MDL: MFCD00011599
• CID: 171693
• PubChem ID: 87571376
• Update Time: 2025-04-19

Hexachlorodisilane Chemical and Physical Properties

Names and Identifiers

• Disilane,1,1,1,2,2,2-hexachloro-
• trichloro(trichlorosilyl)silane
• 1,1,1,2,2,2-Hexachlorodisilane
• Disilicon hexachloride
• HCDS
• Hexachlorodisilane
• hexachloro-disilane
• Si2Cl6
• Hexachlordisilan
• hexachloro-disilan
• Disilane, hexachloro-
• Hexachlorodisilane (HCDS)
• Hexachlorodisilane,96%
• HEXACHLORODISILANE, 99.9%
• perchlorodisilane
• Disilane, 1,1,1,2,2,2-hexachloro-
• LXEXBJXDGVGRAR-UHFFFAOYSA-N
• Hexachlorodisilane, 96%
• 1,1,1,2,2,2-Hexachlorodisilane #
• H1028
• FT-0626952
• Q15546028
• UNII-9Z754456JM
• DTXSID0065488
• AKOS015848623
• MFCD00011599
• D90994
• 9Z754456JM
• J-006570
• 13465-77-5
• EINECS 236-704-1
• NS00053665
• Disilane hexachloride
• 1,1,1,2,2,2Hexachlorodisilane
• Disilane, hexachloro
• Disilane, 1,1,1,2,2,2hexachloro
• DTXCID3034246

• MDL： MFCD00011599
• Inchi： 1S/Cl6Si2/c1-7(2,3)8(4,5)6
• InChI Key： LXEXBJXDGVGRAR-UHFFFAOYSA-N
• SMILES： Cl[Si]([Si](Cl)(Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 265.76700
• Monoisotopic Mass: 265.767
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White odorless crystals
• Density: 1.562 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 144-145.5 °C(lit.)
• Flash Point: 78°C
• Refractive Index: n20/D 1.475(lit.)
• Stability/Shelf Life: Stable, but reacts violently with water. Moisture sensitive. May be shock sensitive. Incompatible with water, moisture, acids, strong bases, oxidizing agents, alcohols.
• PSA: 0.00000
• LogP: 3.37540
• Solubility: Not determined

Hexachlorodisilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Safety Term：8
• Packing Group：II
• Risk Phrases：R14; R34
• Packing Group：II
• Hazard Level：8
• Storage Condition：Storage temperature -20 ℃

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts Metalloid chlorides
• Other Chemical Reagents Organic Metal Reagents